Cas no 941890-63-7 (2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate)

• Product Name: 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate
• CAS No: 941890-63-7
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 5499455
• Update Time: 2025-05-25

2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• [2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 2-phenoxyacetate
• 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate

• Inchi： 1S/C25H23N3O3S/c29-24(18-30-20-9-5-2-6-10-20)31-21-11-12-22-23(17-21)32-25(26-22)28-15-13-27(14-16-28)19-7-3-1-4-8-19/h1-12,17H,13-16,18H2
• InChI Key： PDVPPDSXLYPKSI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCN(C4=CC=CC=C4)CC3)=NC2=CC=1)(=O)COC1=CC=CC=C1

Additional information on 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate

Introduction to 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate (CAS No. 941890-63-7) in Modern Chemical Research

2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate, identified by the CAS number 941890-63-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both piperazine and benzothiazole moieties, which are well-documented for their diverse pharmacological activities. The phenoxyacetate side chain further enhances its potential as a scaffold for drug discovery, offering opportunities for modulating biological pathways with high specificity.

The benzothiazole core is a prominent heterocyclic system widely recognized for its role in various therapeutic applications. Its structural framework contributes to significant interactions with biological targets, including enzymes and receptors, making it a valuable component in the design of novel bioactive molecules. In contrast, the 4-phenylpiperazine moiety is known for its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This combination of pharmacophores in 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate positions it as a promising candidate for further exploration in the development of pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The integration of these computational tools with experimental data has been instrumental in identifying novel derivatives of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate that exhibit enhanced pharmacological properties. For instance, studies have demonstrated that modifications to the phenoxyacetate group can significantly alter the compound's solubility and metabolic stability, which are critical factors in drug development.

The pharmaceutical industry has long been interested in compounds that combine the versatility of piperazine derivatives with the bioactivity of benzothiazole structures. These molecules have shown promise in treating a range of disorders, including neurological conditions, cardiovascular diseases, and inflammatory disorders. The specific arrangement of atoms in 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate (CAS No. 941890-63-7) allows for fine-tuning of its pharmacological profile, making it an attractive candidate for further investigation.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Researchers have observed notable interactions between 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate and various biological targets, suggesting its utility as an inhibitor or modulator in multiple pathways. These findings align with emerging research trends that emphasize the importance of polypharmacicity—where a single molecule interacts with multiple targets—in achieving therapeutic efficacy.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-phenoxyacetate more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this molecule.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-ylyl 2-phenoxyacetate (CAS No. 941890-63-7). These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes, thereby reducing the time and cost associated with traditional drug development processes. Such innovations are poised to transform how new therapeutics are discovered and brought to market.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals, where its unique structural features may offer advantages over existing compounds. This interdisciplinary approach highlights the versatility of molecules like 2-(4 phenyl piperazin - 1 - yl) - 1 , 3 - benzothiazol - 6 - yl 2 - phenoxyacetate, which can bridge gaps between different scientific domains.

In conclusion, 2 -( 4 - phen ylpiper azin - 1 - yl ) - 1 , 3 - benz oth i az ol - 6 - yl 2 - pheno xyacet ate ( CAS No . 941890 -63 -7) represents a significant advancement in chemical research with far-reaching implications for medicine and beyond. Its unique structural composition opens up numerous possibilities for therapeutic intervention and industrial applications. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping future discoveries.